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Compound of Interest

Compound Name: L-Ascorbyl 2,6-Dibutyrate

Cat. No.: B8113343

Get Quote

Executive Summary
L-Ascorbyl 2,6-Dibutyrate (AS-DB) (CAS: 4337-04-6) is a lipophilic ester derivative of L-

ascorbic acid (Vitamin C).[1] Unlike the parent molecule, which is highly hydrophilic and

unstable in solution, AS-DB introduces two butyryl (C4) chains at the C-2 and C-6 positions.[1]

This structural modification fundamentally alters its solubility landscape, transitioning it from a

water-soluble vitamin to an amphiphilic antioxidant.[1]

This guide provides evidence-based solubility data, focusing on its high solubility in Ethanol

(EtOH) and polar organic solvents, while defining its limitations in aqueous and non-polar

media.[1]

Physicochemical Profile & Mechanistic Insights
Molecular Architecture
The solubility of AS-DB is governed by the competition between its polar lactone core and its

non-polar butyrate chains.[1]

Core Scaffold: The ascorbic acid ring retains the enediol structure (though the C-2 hydroxyl

is esterified, affecting pKa and stability) and the furanone ring, providing polar interaction
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sites (H-bond acceptors).[1]

Lipophilic Modification: The addition of butyrate groups (short-chain fatty acids) decreases

the overall polarity (LogP increases relative to Ascorbic Acid).[1] However, because butyrate

chains are relatively short (C4) compared to palmitate (C16), AS-DB retains significant

solubility in polar organic solvents like ethanol and DMSO, rather than being restricted solely

to non-polar lipids.[1]

Property Value Context

Molecular Formula
Esterified at C-2 and C-6

positions.[1][2]

Molecular Weight 316.31 g/mol
Moderate weight facilitates

membrane permeation.[1]

Melting Point 123–127 °C

Crystalline solid at RT; requires

heat or solvent for

incorporation.[1]

Appearance White to off-white powder
Indicates high purity (>98%).[1]

[3][4][5]

Optical Rotation
Measured in Ethanol (C=1),

confirming solubility.[1][3]

Solvation Mechanism (Graphviz Visualization)
The following diagram illustrates how solvent molecules interact with AS-DB, highlighting the

"Amphiphilic Bridge" effect of the butyrate esters.
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Figure 1: Solvation mechanism of L-Ascorbyl 2,6-Dibutyrate showing high affinity for polar

organic solvents (Ethanol, DMSO) due to dual interaction capabilities.

Solubility Landscape
The following data summarizes the solubility behavior of AS-DB. Note that "Soluble" in this

context refers to the ability to create a clear stock solution at functional concentrations (≥10

mg/mL).[1]
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Solvent Class Solvent Solubility Rating Comments

Alcohols Ethanol (Absolute) High (≥ 50 mg/mL)

Primary solvent of

choice. TCI confirms

solubility at C=1

(10mg/mL).[1]

Suitable for biological

stocks.[1]

Methanol High

Good solvent, but

toxicity limits

biological use.[1]

Isopropanol Moderate

Soluble, but

dissolution rate may

be slower than EtOH.

[1]

Polar Aprotic DMSO
Very High (≥ 100

mg/mL)

Excellent for high-

concentration stocks.

[1] Hygroscopic nature

requires careful

handling.[1]

DMF High

Alternative to DMSO,

but harder to

remove/more toxic.[1]

Aqueous Water Low / Insoluble

The butyrate chains

disrupt the water

lattice.[1] May form a

dispersion or micellar

suspension with

surfactants.[1]

Lipids/Non-Polar Vegetable Oils Moderate

Soluble with heating.

[1] Less lipophilic than

Ascorbyl Palmitate.[1]

Hexane Low Likely insoluble due to

the polarity of the
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ascorbyl core.[1]

Critical Insight: The "C4" Effect
Unlike Ascorbyl Palmitate (C16), which is strictly hydrophobic and requires oils or heating in

alcohols, Ascorbyl Dibutyrate (C4) is short enough to maintain solubility in short-chain alcohols

(Ethanol) without aggressive heating.[1] This makes it a superior candidate for cold-process

formulations or heat-sensitive assays.[1]

Experimental Protocols
Protocol 1: Preparation of High-Purity Stock Solution
(Ethanol)
Objective: Create a stable 50 mM stock solution for cell culture or formulation spiking.

Reagents:

L-Ascorbyl 2,6-Dibutyrate (Purity ≥98%)[3][4][5][6]

Ethanol (Absolute, anhydrous, ≥99.5%)

Nitrogen gas (

) for purging[1]

Workflow:

Calculate Mass: For 10 mL of 50 mM solution:

[1]

Weighing: Weigh ~158 mg of AS-DB into a distinct, amber glass vial (light sensitive).

Solvent Addition: Add 10 mL of Absolute Ethanol.

Dissolution: Vortex for 30–60 seconds. The powder should dissolve rapidly at room

temperature (
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) to form a clear, colorless solution.[1]

Troubleshooting: If particles persist, sonicate for 2 minutes in a water bath (<30°C).[1]

Storage: Purge the headspace with

gas to prevent oxidation.[1] Cap tightly and store at

.

Stability:[1][4][5] Stable for 1–3 months if kept anhydrous.[1]

Protocol 2: Saturation Solubility Determination (Shake-
Flask Method)
Objective: Empirically determine the maximum solubility (

) in a specific solvent system (e.g., a cosmetic vehicle or proprietary solvent).[1]
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Figure 2: Standardized workflow for determining saturation solubility.[1]

Excess Addition: Add AS-DB in excess to the solvent (e.g., 100 mg into 1 mL) until solid

precipitate remains visible.[1]

Equilibration: Shake or stir at a constant temperature (e.g.,

) for 24 hours.

Filtration: Pass the supernatant through a 0.45 µm PTFE syringe filter (hydrophobic filter

prevents drug loss).[1]

Quantification: Dilute the filtrate with Ethanol and measure absorbance at
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(typically ~255 nm, verify with scan) or analyze via HPLC.

Stability & Handling
Hydrolysis Risk: AS-DB is an ester.[1] In the presence of water and heat (or extreme pH), it

will hydrolyze back into Ascorbic Acid and Butyric Acid.[1]

Implication: Avoid aqueous storage.[1] Prepare aqueous working solutions immediately

prior to use.[1]

Oxidation: While more stable than pure Ascorbic Acid, the dibutyrate derivative is still

susceptible to oxidative degradation.[1]

Mitigation: Always use degassed solvents and store under inert gas (Argon/Nitrogen).[1]

Transesterification: Avoid protic solvents with strong acid/base catalysts, as the butyrate

group can migrate or transesterify.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8113343?utm_src=pdf-custom-synthesis#bc-rfq
https://www.spectrumchemical.com/media/sds/TCI-A1205.pdf
https://www.researchgate.net/figure/Synthesis-of-l-ascorbic-acid-derivatives_fig4_339009950
https://www.tcichemicals.com/OP/en/p/A1205
https://www.tcichemicals.com/OP/en/p/A1205
https://www.chemimpex.com/products/32370
https://www.tcichemicals.com/SG/en/sds/A1205_JP_EN.pdf
https://pure-synth.com/product-detail/l-ascorbyl-2-6-dibutyrate-98-0-48294
https://datasheets.scbt.com/sds/aghs/en/sc-295261.pdf
https://www.benchchem.com/product/b8113343/docs#technical-guide-solvation-characterization-of-l-ascorbyl-2-6-dibutyrate
https://www.benchchem.com/product/b8113343/docs#technical-guide-solvation-characterization-of-l-ascorbyl-2-6-dibutyrate
https://www.benchchem.com/product/b8113343/docs#technical-guide-solvation-characterization-of-l-ascorbyl-2-6-dibutyrate
https://www.benchchem.com/product/b8113343/docs#technical-guide-solvation-characterization-of-l-ascorbyl-2-6-dibutyrate
https://www.benchchem.com/product/b8113343?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8113343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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